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Compound of Interest

Compound Name: N-nitroso-moxifloxacin

Cat. No.: B16173207

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-nitroso-moxifloxacin,

a nitrosamine impurity of the fluoroquinolone antibiotic, moxifloxacin. This document

consolidates available data on its chemical properties, formation, analytical detection, and

toxicological assessment, with a focus on providing actionable information for researchers and

professionals in the pharmaceutical industry.

Chemical and Physical Properties
N-nitroso-moxifloxacin, chemically named 1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-

nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, is

a nitrosamine drug substance-related impurity (NDSRI) of moxifloxacin.[1][2][3] It is formed

when the secondary amine moiety in the moxifloxacin structure reacts with a nitrosating agent.

[1]

Table 1: Chemical and Physical Properties of N-Nitroso-Moxifloxacin
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Property Value Source

Chemical Name

1-Cyclopropyl-6-fluoro-8-

methoxy-7-((4aS,7aS)-1-

nitrosooctahydro-6H-

pyrrolo[3,4-b]pyridin-6-yl)-4-

oxo-1,4-dihydroquinoline-3-

carboxylic acid

[2][3]

Molecular Formula C₂₁H₂₃FN₄O₅ [4]

Molecular Weight 430.44 g/mol [4]

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Storage

Shipped at ambient

temperature; long-term storage

conditions may vary.

[2]

Formation of N-Nitroso-Moxifloxacin
N-nitroso-moxifloxacin is not an intended component of the drug product but can form during

the synthesis, storage, or even handling of moxifloxacin under certain conditions.[1] The

formation is a classic nitrosation reaction involving the secondary amine in the C-7 side chain

of the moxifloxacin molecule and a nitrosating agent.

Key factors influencing formation include:

Presence of Nitrosating Agents: These can include nitrites (e.g., sodium nitrite), nitrous acid,

or other sources of nitrosonium ions.

pH: Acidic conditions typically favor the formation of nitrosating agents.

Temperature: Elevated temperatures can accelerate the rate of nitrosation.

Moisture: The presence of water can facilitate the reaction.[1]
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Below is a diagram illustrating the general formation pathway of N-nitroso-moxifloxacin.
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Caption: General pathway for the formation of N-Nitroso-Moxifloxacin.

Toxicological Assessment and Regulatory Status
N-nitroso compounds are a class of "cohort of concern" impurities due to their potential

carcinogenic effects.[5] While specific carcinogenicity data for N-nitroso-moxifloxacin is not

publicly available, its potential risk is inferred from the broader class of nitrosamines.

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-moxifloxacin as a

Category 4 Nitrosamine Drug Substance-Related Impurity (NDSRI).[6] This classification is

based on the Carcinogenic Potency Categorization Approach (CPCA), which uses structure-

activity relationships to predict carcinogenic potency. Based on this classification, the FDA has

established an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-moxifloxacin.[6]

The genotoxic mechanism of N-nitroso compounds generally involves metabolic activation to

form electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.[7]

Below is a diagram illustrating the generally accepted signaling pathway for the genotoxicity of

N-nitroso compounds.
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General Genotoxicity Pathway of N-Nitroso Compounds
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Caption: General pathway for N-nitroso compound-induced genotoxicity.
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Analytical Methodologies
The detection and quantification of N-nitroso-moxifloxacin at trace levels require highly

sensitive and specific analytical methods. Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS) is the most commonly employed technique.

Detailed Experimental Protocol: LC-MS/MS for
Quantification of N-Nitroso-Moxifloxacin in Moxifloxacin
Tablets
The following protocol is a summary of a published method for the quantification of N-nitroso-
moxifloxacin.

Instrumentation:

Liquid Chromatograph: Agilent 1290 Infinity II LC system (or equivalent)

Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS system (or equivalent)

Chromatographic Conditions:

Parameter Condition

Column
Zorbax RRHD Eclipse Plus C18, 2.1 × 100 mm,

1.8 µm

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in methanol

Gradient Details not specified in the abstract

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometric Conditions:
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Gas Temperature 230 °C

Gas Flow 14 L/min

Nebulizer 45 psi

Sheath Gas Temp 350 °C

Sheath Gas Flow 12 L/min

Capillary Voltage 3500 V

MRM Transitions
Specific m/z transitions for N-nitroso-

moxifloxacin would be monitored.

Sample Preparation:

Weigh and transfer the powder equivalent to one moxifloxacin tablet into a centrifuge tube.

Add a suitable solvent (e.g., a mixture of water and methanol).

Vortex for 1 minute.

Shake on a rotational shaker for 20 minutes.

Centrifuge at 9,000 rpm for 10 minutes.

Transfer the supernatant to an HPLC vial for analysis.

Method Performance:
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Parameter Value

Limit of Detection (LOD) 1 pg/mL

Limit of Quantification (LOQ) 2.5 pg/mL

Linearity Range 2.5 pg/mL to 10 ng/mL

Recovery in Placebo (at LOQ) 86.33%

Reproducibility (%RSD at LOQ) ~4.7%

Below is a workflow diagram for the analytical testing of N-nitroso-moxifloxacin.
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Analytical Workflow for N-Nitroso-Moxifloxacin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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